Cas no 2803856-85-9 (3-(2-Phenylethyl)morpholine hydrochloride)

• Product Name: 3-(2-Phenylethyl)morpholine hydrochloride
• CAS No: 2803856-85-9
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 5671273
• PubChem ID: 165587228
• Update Time: 2025-10-28

3-(2-Phenylethyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26956832
• 3-(2-phenylethyl)morpholine hydrochloride
• 2803856-85-9
• 3-(2-Phenylethyl)morpholine hydrochloride

• Inchi： 1S/C12H17NO.ClH/c1-2-4-11(5-3-1)6-7-12-10-14-9-8-13-12;/h1-5,12-13H,6-10H2;1H
• InChI Key： KLQHGOHERDKENE-UHFFFAOYSA-N
• SMILES： Cl.O1CCNC(C1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-Phenylethyl)morpholine hydrochloride

Introduction to 3-(2-Phenylethyl)morpholine Hydrochloride (CAS No. 2803856-85-9)

3-(2-Phenylethyl)morpholine Hydrochloride, with the chemical formula C₁₁H₁₆ClNO, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the morpholine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The inclusion of a phenylethyl group in its structure introduces additional pharmacophoric elements that may contribute to its unique pharmacological profile, making it a subject of considerable research interest.

The CAS No. 2803856-85-9 uniquely identifies this chemical entity in scientific literature and databases, ensuring precise referencing and communication among researchers. As a hydrochloride salt, this compound exhibits improved solubility in water, which is a critical factor in formulating pharmaceuticals for oral or parenteral administration. This property enhances its suitability for further development into potential drug candidates.

In recent years, there has been growing interest in exploring the pharmacological properties of morpholine derivatives due to their potential as scaffolds for novel therapeutic agents. The structural motif of 3-(2-Phenylethyl)morpholine Hydrochloride combines the known bioactivity of morpholine with the lipophilic characteristics of the phenylethyl group, suggesting possible applications in areas such as central nervous system (CNS) disorders, anti-inflammatory treatments, and antimicrobial therapies.

One of the most compelling aspects of this compound is its potential as a lead molecule in medicinal chemistry. Researchers have been investigating its interactions with various biological targets, including enzymes and receptors, to elucidate its mechanism of action. Preliminary studies indicate that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a promising candidate for further investigation.

The synthesis of 3-(2-Phenylethyl)morpholine Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of this molecule efficiently. These synthetic approaches not only enhance the accessibility of the compound but also allow for structural modifications to tailor its pharmacological properties.

Recent advancements in computational chemistry have facilitated the rapid screening of virtual libraries containing analogs of 3-(2-Phenylethyl)morpholine Hydrochloride, enabling researchers to predict its binding affinity and potential side effects with greater accuracy. This computational modeling complements experimental efforts by providing insights into molecular interactions at an atomic level, thereby expediting the drug discovery process.

In clinical research settings, 3-(2-Phenylethyl)morpholine Hydrochloride has been evaluated in preclinical models to assess its safety and efficacy. Initial findings suggest that it exhibits moderate bioavailability and favorable pharmacokinetic profiles when administered orally or intraperitoneally. These results are encouraging and warrant further exploration into its therapeutic potential.

The role of 3-(2-Phenylethyl)morpholine Hydrochloride as an intermediate in synthesizing more complex molecules cannot be overstated. Its versatile structure allows for modifications at multiple positions, enabling chemists to generate a library of derivatives with tailored biological activities. Such derivatives may serve as valuable tools for studying drug-receptor interactions and developing novel therapeutics.

The regulatory landscape for pharmaceutical compounds like 3-(2-Phenylethyl)morpholine Hydrochloride is stringent but well-defined, ensuring that any future drug candidates undergo rigorous testing before reaching clinical use. Compliance with Good Manufacturing Practices (GMP) and adherence to international guidelines are essential steps in advancing this compound from bench research to market-ready pharmaceuticals.

Future directions in the study of 3-(2-Phenylethyl)morpholine Hydrochloride include exploring its role in combination therapies, where it may synergize with other drugs to enhance therapeutic outcomes. Additionally, investigating its potential environmental impact and biodegradability is crucial for sustainable pharmaceutical development.

In conclusion, 3-(2-Phenylethyl)morpholine Hydrochloride (CAS No. 2803856-85-9) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive candidate for further exploration. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to contribute meaningfully to the advancement of medicinal chemistry.